Cas no 2227859-86-9 ((1R)-1-(3-bromo-4-methylthiophen-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(3-bromo-4-methylthiophen-2-yl)ethan-1-ol
• CAS No: 2227859-86-9
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 5860610
• PubChem ID: 165976217
• Update Time: 2025-05-24

(1R)-1-(3-bromo-4-methylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-bromo-4-methylthiophen-2-yl)ethan-1-ol
• EN300-1919196
• 2227859-86-9

• Inchi： 1S/C7H9BrOS/c1-4-3-10-7(5(2)9)6(4)8/h3,5,9H,1-2H3/t5-/m1/s1
• InChI Key： QNFPPFGSXKRLGT-RXMQYKEDSA-N
• SMILES： BrC1C(C)=CSC=1[C@@H](C)O

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.5Ų

Additional information on (1R)-1-(3-bromo-4-methylthiophen-2-yl)ethan-1-ol

Comprehensive Overview of (1R)-1-(3-bromo-4-methylthiophen-2-yl)ethan-1-ol (CAS No. 2227859-86-9)

(1R)-1-(3-bromo-4-methylthiophen-2-yl)ethan-1-ol (CAS No. 2227859-86-9) is a chiral organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromine atom and a methyl group on the thiophene ring, combined with the chiral alcohol moiety, makes this molecule a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in chiral building blocks like this due to their role in drug discovery and material science.

The compound's CAS number 2227859-86-9 is a unique identifier that ensures precise tracking in chemical databases and regulatory documentation. Its structure features a thiophene ring, a five-membered aromatic ring containing sulfur, which is a common motif in bioactive molecules. The bromo and methyl substituents enhance its reactivity, enabling further functionalization for applications such as catalysis or ligand design. Recent studies highlight the growing demand for halogenated thiophenes in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key trends in modern chemistry is the focus on sustainable synthesis and green chemistry. Researchers are exploring eco-friendly methods to produce compounds like (1R)-1-(3-bromo-4-methylthiophen-2-yl)ethan-1-ol, minimizing waste and energy consumption. This aligns with the broader industry shift toward environmentally friendly processes, a topic frequently searched in academic and industrial forums. Additionally, the compound's chiral center makes it relevant to discussions on asymmetric synthesis, a hot topic in organic chemistry circles.

From a technical perspective, the compound's optical purity and stereochemical stability are critical for its applications. Enantiomerically pure compounds are essential in drug development, as they often exhibit distinct biological activities. The (1R) configuration of this molecule suggests potential utility in designing stereoselective catalysts or pharmaceutical intermediates. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structure, ensuring compliance with industry standards.

In summary, (1R)-1-(3-bromo-4-methylthiophen-2-yl)ethan-1-ol (CAS No. 2227859-86-9) represents a versatile and scientifically intriguing compound. Its structural features and chiral properties make it a subject of ongoing research in fields ranging from drug discovery to material science. As the chemical industry continues to evolve, compounds like this will play a pivotal role in advancing sustainable chemistry and innovative applications.